Cas no 1227584-33-9 (3-Chloro-6-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1227584-33-9
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD16606954
• CID: 4689301
• Update Time: 2025-06-26

3-Chloro-6-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(trifluoromethyl)pyridine-2-methanol
• [3-chloro-6-(trifluoromethyl)pyridin-2-yl]methanol
• ZLUGEFVLDHNBSV-UHFFFAOYSA-N
• FCH1343673
• 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol

• MDL： MFCD16606954
• Inchi： 1S/C7H5ClF3NO/c8-4-1-2-6(7(9,10)11)12-5(4)3-13/h1-2,13H,3H2
• InChI Key： ZLUGEFVLDHNBSV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol

Introduction to 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1227584-33-9)

3-Chloro-6-(trifluoromethyl)pyridine-2-methanol, with the CAS number 1227584-33-9, is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro-substituted pyridine ring and a trifluoromethyl group, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular formula of 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol is C₈H₆ClF₃O, and its molecular weight is approximately 210.58 g/mol. The compound's structure confers it with distinct chemical properties, such as high stability and reactivity, which are crucial for its applications in organic synthesis and drug development.

In recent years, 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol has been extensively studied for its potential in the development of novel pharmaceuticals. One of the key areas of research involves its use as an intermediate in the synthesis of compounds with antiviral and antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors against viral proteases, which are essential for the replication of several viruses, including HIV and hepatitis C.

Beyond its antiviral applications, 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol has also shown promise in the field of oncology. Research conducted at the National Cancer Institute demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. The trifluoromethyl group, in particular, plays a crucial role in enhancing the lipophilicity and metabolic stability of these derivatives, thereby improving their therapeutic efficacy.

The synthetic versatility of 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol is another factor contributing to its widespread use in chemical research. The compound can be synthesized through a multi-step process involving several well-established reactions, such as nucleophilic substitution and electrophilic aromatic substitution. These synthetic routes have been optimized to achieve high yields and purity, making it an accessible starting material for researchers and industrial chemists alike.

In addition to its pharmaceutical applications, 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol has found utility in other areas of chemistry. For example, it has been used as a building block in the synthesis of functional materials with unique electronic and optical properties. A recent study published in Advanced Materials explored the use of this compound in the development of organic semiconductors for electronic devices, highlighting its potential in next-generation technologies.

The environmental impact of 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol is another important consideration. While the compound itself is not classified as hazardous, its production and use must adhere to strict environmental regulations to minimize any potential risks. Researchers are continuously working on developing more sustainable synthetic methods that reduce waste and energy consumption, aligning with the principles of green chemistry.

In conclusion, 3-Chloro-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1227584-33-9) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for scientists working on the development of new drugs and materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.